Cas no 2680810-27-7 (1-({1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-({1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2680810-27-7
• MF: C₁₁H₁₄N₄O₄
• MW: 266.253262042999
• CID: 5653038
• PubChem ID: 165915262
• Update Time: 2025-08-05

1-({1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-28282293
• 2680810-27-7
• 1-({1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C11H14N4O4/c1-2-3-19-11(18)14-4-8(5-14)6-15-7-9(10(16)17)12-13-15/h2,7-8H,1,3-6H2,(H,16,17)
• InChI Key： OGQUPJOEGZQVNY-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CC(CN2C=C(C(=O)O)N=N2)C1)=O

Computed Properties

• Exact Mass: 266.10150494g/mol
• Monoisotopic Mass: 266.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 97.6Ų

Additional information on 1-({1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid

Chemical Compound CAS No. 2680810-27-7: 1-({1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}methyl)-1H-1,2,3-triazole-4-carboxylic Acid

The compound with CAS number 2680810-27-7, named 1-({1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a triazole ring fused with a carboxylic acid group and a substituted azetidine moiety. The presence of the propenoyloxy group further enhances its functional diversity, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its unique physicochemical properties. The triazole ring, a heterocyclic structure known for its stability and reactivity, plays a pivotal role in the molecule's functionality. Researchers have explored its ability to act as a linker in bioconjugate chemistry, facilitating the attachment of therapeutic agents to targeting molecules. This property has been leveraged in the development of targeted drug delivery systems, where precision and efficiency are paramount.

The azetidine moiety in the compound contributes to its structural rigidity and pharmacokinetic profile. Azetidines are known for their ability to modulate drug absorption and distribution, making them valuable in optimizing bioavailability. Recent advancements in computational chemistry have enabled scientists to predict the binding affinities of this compound with various biological targets, paving the way for its application in therapeutic interventions.

In addition to its medicinal applications, this compound has shown promise in materials science. Its ability to form stable covalent bonds with other molecules makes it an ideal candidate for polymer synthesis and nanotechnology applications. Researchers have investigated its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH levels.

The propenoyloxy group within the molecule introduces additional functional versatility. This group can participate in various chemical reactions, including Michael additions and Diels-Alder reactions, making it a valuable component in organic synthesis. Recent studies have demonstrated its utility in synthesizing bioactive compounds with complex architectures.

From an environmental standpoint, the compound's biodegradability and eco-friendly synthesis pathways have been thoroughly examined. Green chemistry principles have been applied to minimize waste and reduce energy consumption during its production process. These efforts align with global sustainability goals and underscore the importance of responsible chemical innovation.

In conclusion, the compound CAS No. 2680810-27-7, or 1-{[1-(propenoyloxy)carbonylazetidin-3yl]methyl}-1H-[1,2,3]triazole-4-carboxylic acid, represents a cutting-edge advancement in modern chemistry. Its diverse applications span from drug delivery systems to materials science, with ongoing research continually uncovering new potentials for this remarkable molecule.